2-Chloro-5-hydrazinylpyrazine hydrochloride

• IUPAC Name: (5-chloropyrazin-2-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C4H5ClN4.ClH/c5-3-1-8-4(9-6)2-7-3;/h1-2H,6H2,(H,8,9);1H
• InChI Key: OVVACDUJEPELMW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)Cl)NN.Cl
• Molecular Formula: C4H6Cl2N4
• Molecular Weight: 181.02 g/mol

Description

Molecular Structure Analysis

The InChI code for “2-Chloro-5-hydrazinylpyrazine hydrochloride” is 1S/C4H5ClN4/c5-3-1-8-4(9-6)2-7-3/h1-2H,6H2,(H,8,9). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a solid under normal conditions. It should be stored in a dark place, in an inert atmosphere, and in a freezer under -20C.

Scientific Research Applications

Bioconversion and Synthesis of Antituberculous Agents

One study demonstrated the bioconversion of 2-cyanopyrazine to 5-hydroxypyrazine-2-carboxylic acid using Agrobacterium sp. DSM 6336. This process yielded a versatile building block for synthesizing new antituberculous agents, indicating the potential of pyrazine derivatives in pharmaceutical synthesis and biotechnological applications (Wieser, Heinzmann, & Kiener, 1997).

Antimycobacterial and Antimicrobial Activities

A study on 5-Chloro-N-phenylpyrazine-2-carboxamides highlighted their broad spectrum of antimycobacterial activity against Mycobacterium tuberculosis, M. kansasii, and M. avium strains. This suggests the use of chloro-substituted pyrazine derivatives in developing antimicrobial agents (Zítko et al., 2013).

Environmental and Ecological Assessments

The environmental impact and ecological risk assessment of atrazine, a chloro-triazine herbicide, were examined in North American surface waters. This research underscores the importance of understanding the environmental fate and ecological effects of chloro-substituted compounds, which could extend to the assessment of 2-Chloro-5-hydrazinylpyrazine hydrochloride (Solomon et al., 1996).

Chemical Transformations and Synthetic Pathways

Research on the nucleophilic substitution reactions of 2-chloro-3-cyanopyridines to form 2-aminopyridines and hydrazinopyridines showcases the chemical versatility of chloro- and hydrazino-substituted pyrazines. These findings highlight the potential of this compound in synthesizing a wide range of chemical entities for various applications (Bomika et al., 1976).

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.